Methyl 5-bromo-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 5-bromo-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C6H6BrNO2/c1-10-6(9)4-2-3-5(7)8-4/h2-3,8H,1H3
• InChI Key: ZYBOXSDTMZRWBC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(N1)Br
• Molecular Formula: C6H6BrNO2
• DSSTOX Substance ID: DTXSID30469242
• Molecular Weight: 204.02 g/mol
• CAS RN: 934-07-6

Description

“Methyl 5-bromo-1H-pyrrole-2-carboxylate” is a chemical compound with the molecular formula C6H6BrNO2. It is a natural product found in Lissodendoryx. The compound has a molecular weight of 204.02 g/mol.

Synthesis Analysis

The synthesis of similar compounds such as alkyl 1H-pyrrole-2-carboxylates has been reported in the literature. These compounds were synthesized in quantitative yield by reactions of 1H-pyrrole, 2-acetyl-1H-pyrrole, and 1-methyl-1H-pyrrole with carbon tetrachloride and aliphatic alcohols in the presence of iron-containing catalysts.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H6BrNO2/c1-10-6(9)4-2-3-5(7)8-4/h2-3,8H,1H3. The Canonical SMILES for this compound is COC(=O)C1=CC=C(N1)Br.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 204.02 g/mol. The compound’s exact mass and monoisotopic mass are both 202.95819 g/mol.

Scientific Research Applications

Methyl 5-bromo-1H-pyrrole-2-carboxylate has been studied for its potential uses in medicinal chemistry, biochemistry, and analytical chemistry. In medicinal chemistry, it has been used as a building block for the synthesis of novel compounds with potential therapeutic applications. In biochemistry, it has been used to study the structure and function of enzymes and other proteins. In analytical chemistry, it has been used as an analytical reagent for the detection of metal ions.

Mechanism of Action

Target of Action

Methyl 5-bromo-1H-pyrrole-2-carboxylate is a complex organic compound with potential biological activity

Mode of Action

The mode of action of this compound is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes are areas of ongoing research.

Advantages and Limitations for Lab Experiments

Methyl 5-bromo-1H-pyrrole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is soluble in a variety of solvents. Additionally, it is relatively stable and can be stored for long periods of time. However, this compound is also limited in its applications. It has a low solubility in water, and is not suitable for use in cell culture experiments due to its potential toxicity.

Future Directions

Methyl 5-bromo-1H-pyrrole-2-carboxylate has potential applications in medicinal chemistry, biochemistry, and analytical chemistry. In medicinal chemistry, further research could be conducted to investigate the potential therapeutic applications of novel compounds synthesized from this compound. In biochemistry, further research could be conducted to better understand the structure and function of enzymes and other proteins that interact with this compound. In analytical chemistry, further research could be conducted to develop new methods for the detection and quantification of metal ions using this compound. Additionally, further research could be conducted to improve the solubility of this compound in water and to reduce its potential toxicity for use in cell culture experiments.

Safety and Hazards

“Methyl 5-bromo-1H-pyrrole-2-carboxylate” is classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335. Precautionary statements include P261, P301 + P312, P302 + P352, P304 + P340, P305 + P351 + P338.

Synthesis routes and methods I

Procedure details

A solution of pyrrole-2-carboxylic acid methyl ester (79.9 mmol, 10.0 g) in carbon tetrachloride (300 ml) was heated to 70° C., then treated dropwise with a solution of bromine (99.9 mmol, 126.0 ml) in carbon tetrachloride (200 ml). The reaction was initiated by the addition of iodine (40 mg). After the addition was complete, the reaction was held at 70° C. for 10 min, then cooled to room temperature using an ice bath. The mixture was washed with 10% aqueous sodium carbonate (100 ml), followed by water (100 ml). The organics were concentrated under reduced pressure and the residue was purified by silica gel chromatography to provide 4.5 g (27%) of 5-bromo-1H-pyrrole-2-carboxylic acid methyl ester. 1H NMR (CDCl3) δ9.29 (1H, s), 6.80 (1H, dd, J=3.9, 2.7), 6.23 (1H, dd, J=3.8, 2.6), 3.88 (3H, s).

Synthesis routes and methods II

Procedure details

Methyl 1-(4-methoxybutyl)-1H-pyrrole-2-carboxylate (4.5 g) was dissolved in dichloromethane (30 ml), N-bromosuccinimide (4.0 g) was added and the mixture was stirred for 1 hr. The reaction mixture was washed successively with water and brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The residue was subjected to silica gel column chromatography, and a fraction eluted with ethyl acetate-hexane (1:4) was concentrated under reduced pressure to give the object product (2.2 g).